6-Amino-5-hydroxycyclohexa-1,3-diene-1-carboxylic acid

• IUPAC Name: 6-amino-5-hydroxycyclohexa-1,3-diene-1-carboxylic acid
• InChI: InChI=1S/C7H9NO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,5-6,9H,8H2,(H,10,11)
• InChI Key: XBTXTLKLSHACSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(C(C(=C1)C(=O)O)N)O
• Molecular Formula: C7H9NO3
• DSSTOX Substance ID: DTXSID80633815
• Molecular Weight: 155.15 g/mol
• CAS RN: 160399-68-8

Description

“6-Amino-5-hydroxycyclohexa-1,3-diene-1-carboxylic acid” is a cyclohexadienecarboxylic acid and an alpha, beta-unsaturated monocarboxylic acid. It is also known as a conjugate acid of a 2,3-dihydroxy-2,3-dihydrobenzoate.

Synthesis Analysis

The biosynthetic production of “6-Amino-5-hydroxycyclohexa-1,3-diene-1-carboxylic acid” is catalyzed by an enzyme belonging to the class of aminodeoxyisochorismate (ADIC) synthases and an enzyme belonging to the class of isochorismatases. The production is carried out fermentatively with a suitable carbon source as a starting material in a chorismate overproducing host microorganism.

Molecular Structure Analysis

The molecular structure of “6-Amino-5-hydroxycyclohexa-1,3-diene-1-carboxylic acid” can be represented by the SMILES notation: [NH3+][C@@H]1C@@HC=CC=C1C([O-])=O.

Scientific Research Applications

Stereoselectivity in Synthesis

6-Amino-5-hydroxycyclohexa-1,3-diene-1-carboxylic acid derivatives have been used in stereoselective syntheses, such as in the preparation of cyclohexyl-1-amino-3-hydroxy-1-carboxylic acid derivatives. These derivatives are created through complex chemical processes, including ring-closing metathesis reactions and conjugate additions, emphasizing the importance of this compound in stereochemistry and asymmetric synthesis (Krikštolaitytė et al., 2001).

Catalyst in Organic Reactions

The compound serves as a catalyst in chemical reactions like Knoevenagel condensation and asymmetric aldol reactions. Its efficacy as a catalyst has been demonstrated in reactions yielding significant product percentages and enantiomeric excesses, indicating its potential in organic synthesis (Al-Momani et al., 2017).

Synthesis of Stereoisomers

Research has explored the synthesis of stereoisomers of similar cyclohexanecarboxylic acids, which are analogues of amino acids like serine. These stereoisomers are used to study the properties and applications of these constrained amino acids, which are crucial in the development of peptide analogues and drug design (Avenoza et al., 2001).

Enzymatic Conversion in Alkaloid Synthesis

Enzymatic conversion of similar compounds has been used to synthesize enantiomerically pure compounds relevant to alkaloid synthesis. This process demonstrates the utility of these compounds in the complex synthesis of biologically active alkaloids, like those found in cancer treatment drugs (White & Banwell, 2016).

Characterization and Structural Analysis

Studies have also focused on the characterization of similar compounds, analyzing their crystal structures and chemical properties. This research is essential for understanding the physical and chemical behaviors of these compounds in various applications (Sapnakumari et al., 2014).